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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

composition of the element tellurium (Te). It is intended to serve as a core reference for

researchers, scientists, and professionals in drug development who require precise and

detailed information on the isotopic characteristics of tellurium. This document summarizes

quantitative data in structured tables, details experimental protocols for isotopic analysis, and

provides visualizations of key concepts.

Introduction to Tellurium
Tellurium (Te), with atomic number 52, is a rare, brittle, silvery-white metalloid belonging to the

chalcogen group of the periodic table.[1] Its standard atomic weight is approximately 127.60 ±

0.03 u.[1][2] Tellurium is one of the rarest stable solid elements in the Earth's crust.[1] Naturally

occurring tellurium is composed of eight isotopes, six of which are stable, and two are

radioactive with exceptionally long half-lives.[1][2]

Isotopic Composition and Natural Abundance
The isotopic composition of naturally occurring tellurium is a critical parameter in various

scientific and technical fields. The abundances of its isotopes are presented in the table below.
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Table 1: Isotopic Composition and Natural Abundance of
Tellurium

Isotope Mass Number
Natural
Abundance
(%)

Isotopic Mass
(u)

Stability

¹²⁰Te 120 0.09 ± 0.01 119.904048 Stable

¹²²Te 122 2.55 ± 0.12 121.903050 Stable

¹²³Te 123 0.89 ± 0.03 122.904271
Observationally

Stable*

¹²⁴Te 124 4.74 ± 0.14 123.902818 Stable

¹²⁵Te 125 7.07 ± 0.15 124.904429 Stable

¹²⁶Te 126 18.84 ± 0.25 125.903310 Stable

¹²⁸Te 128 31.74 ± 0.08 127.904463 Radioactive

¹³⁰Te 130 34.08 ± 0.62 129.906229 Radioactive

*Note: ¹²³Te is theoretically unstable and predicted to undergo electron capture, but this decay

has not been observed. Its half-life is estimated to be greater than 9.2 x 10¹⁶ years.[2]

The following diagram, generated using the DOT language, visually represents the relative

natural abundances of tellurium isotopes.
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Relative Natural Abundance of Tellurium Isotopes
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A diagram illustrating the relative natural abundances of tellurium isotopes.
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Radioactive Isotopes of Tellurium
Among the naturally occurring isotopes of tellurium, two are radioactive: ¹²⁸Te and ¹³⁰Te. These

isotopes decay via double beta decay with exceptionally long half-lives.

Table 2: Naturally Occurring Radioactive Isotopes of
Tellurium

Isotope Half-Life (years) Decay Mode Daughter Isotope

¹²⁸Te 2.25 x 10²⁴
Double Beta Decay

(β⁻β⁻)
¹²⁸Xe

¹³⁰Te 7.9 x 10²⁰
Double Beta Decay

(β⁻β⁻)
¹³⁰Xe

The half-life of ¹²⁸Te is the longest known half-life of any radionuclide.[2][3]

Experimental Determination of Isotopic
Composition
The precise determination of the isotopic composition of tellurium is predominantly achieved

through mass spectrometry. Historically, Thermal Ionization Mass Spectrometry (TIMS) was

employed; however, this technique suffered from low ionization efficiency for tellurium. Modern,

high-precision measurements are performed using Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS).

Historical Method: Thermal Ionization Mass
Spectrometry (TIMS)
Early attempts to measure tellurium's isotopic composition utilized TIMS. The primary challenge

with this method was the high first ionization potential of tellurium, which resulted in low

analytical sensitivity and required larger sample sizes. While a negative-ion TIMS (N-TIMS)

method showed improved sensitivity, MC-ICP-MS remains the preferred technique for its higher

precision and accuracy.[4]
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Modern Method: Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)
MC-ICP-MS offers significantly improved ionization efficiency and analytical sensitivity for

tellurium isotope measurements. The following is a generalized experimental protocol based on

established methods.

4.2.1. Sample Preparation

Digestion: The tellurium-containing sample is dissolved in a suitable acid mixture, typically

involving nitric acid (HNO₃) and hydrochloric acid (HCl).

Chemical Separation: Tellurium is separated from the sample matrix to eliminate isobaric

interferences. This is commonly achieved using anion exchange chromatography.

4.2.2. Isotopic Analysis by MC-ICP-MS with Double Spike Technique

To achieve the highest precision and accuracy, a double spike isotope dilution technique is

often employed. This method corrects for instrumental mass fractionation. A common double

spike for tellurium analysis is a mixture of ¹²⁵Te and ¹²⁸Te.

Spiking: A known amount of the ¹²⁵Te-¹²⁸Te double spike is added to a known amount of the

purified tellurium sample.

Introduction to MC-ICP-MS: The spiked sample solution is introduced into the MC-ICP-MS,

often using a desolvating nebulizer to enhance sensitivity.

Data Acquisition: The ion beams of the different tellurium isotopes are simultaneously

measured using multiple Faraday cup detectors.

Data Correction: The measured isotope ratios are corrected for instrumental mass bias using

the known composition of the double spike and an iterative data reduction scheme.

The following diagram outlines the general workflow for the determination of tellurium isotopic

composition using MC-ICP-MS with a double spike.
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Workflow for Tellurium Isotopic Analysis
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A generalized workflow for the determination of tellurium isotopic composition.

Applications
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Precise knowledge of the isotopic composition of tellurium is crucial in various fields:

Geochemistry and Cosmochemistry: Studying the formation of the solar system and

planetary bodies.

Nuclear Science: Research into double beta decay and neutrino physics.

Environmental Science: Tracing pollution sources.

Materials Science: Characterization of tellurium-containing materials, such as in

semiconductors and solar cells.

Drug Development: Isotopic labeling for metabolic studies and as tracers in pharmacological

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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